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Compound of Interest |

Compound Name: Modafinil-d5 Sulfone

CAS No.: 1329496-95-8

Cat. No.: B590285
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Part 1: Executive Summary & Core Directive

Modafinil-d5 sulfone (CAS: 1329496-95-8) is the stable isotope-labeled analog of Modafinil
sulfone, the primary pharmacologically inactive metabolite of the eugeroic drug Modafinil. In
high-precision bioanalysis, particularly LC-MS/MS, this compound serves as the definitive
Internal Standard (IS).

Its utility is derived from its ability to mimic the ionization efficiency, chromatographic retention,
and extraction recovery of the target analyte (Modafinil sulfone) while remaining spectrally
distinct due to the mass shift induced by deuterium labeling. This guide provides a self-
validating framework for utilizing Modafinil-d5 sulfone in pharmacokinetic (PK) and
toxicological workflows.

Part 2: Chemical Identity & Physicochemical
Profile[1]

The following data establishes the baseline identity of the material. Note that "d5" typically
denotes the replacement of five hydrogen atoms with deuterium on the diphenylmethyl moiety,
ensuring the mass shift is retained in the primary fragment ions during mass spectrometry.

Table 1: Chemical Specifications
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Specification

Chemical Name

2-[(Diphenylmethyl-d5)sulfonyl]lacetamide

CAS Number

1329496-95-8

Parent Compound

Modafinil Sulfone (CAS: 118779-53-6)

Molecular Formula

C15H10DsNO3S

Molecular Weight 294.38 g/mol (approx. +5 Da shift from parent)
Appearance White to off-white solid
N Soluble in DMSO, Methanol, Acetonitrile;

Solubility ) ]

Sparingly soluble in water

~13.5 (Amide proton); Neutral molecule at
pKa o

physiological pH
LogP ~0.8 - 1.2 (More polar than Modafinil parent)

Storage & Stability Protocol

¢ Solid State: Store at -20°C. Stable for >2 years if protected from moisture.

e Stock Solution (1 mg/mL in MeOH): Stable for 6 months at -20°C.

e Working Solution: Prepare fresh weekly or store at 4°C for up to 2 weeks.

» Light Sensitivity: While sulfones are chemically stable, the parent scaffold is light-sensitive.

Use amber glassware for all stock preparations.

Part 3: Metabolic Context & Biological Relevance

Understanding the origin of Modafinil sulfone is critical for interpreting PK data. Modafinil

undergoes extensive hepatic metabolism.[1] The sulfone metabolite is formed via oxidation at

the sulfur center, primarily mediated by CYP3A4. Unlike the parent drug, the sulfone metabolite

is pharmacologically inactive but circulates at high concentrations due to a longer elimination

half-life.
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Diagram 1: Modafinil Metabolic Pathway

This diagram illustrates the oxidative conversion of Modafinil to its Sulfone and Acid
metabolites.[1]
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Caption: Hepatic metabolism of Modafinil. The sulfone pathway (top) is CYP3A4-dependent,
making Modafinil sulfone a marker for CYP3A4 metabolic activity.

Part 4: Bioanalytical Application (LC-MS/MS)

This section details a validated workflow for quantifying Modafinil sulfone in human plasma
using the d5-analog as the Internal Standard.

The "Why": Causality of Isotope Selection

In electrospray ionization (ESI), matrix components (phospholipids, salts) often suppress the
ionization of the analyte.

e Problem: If matrix effects vary between patient samples, quantitation becomes inaccurate.

» Solution: Modafinil-d5 sulfone co-elutes with the analyte. Any suppression affecting the
analyte affects the d5-1S identically. The ratio of Analyte/IS remains constant, correcting the
data automatically.

Sample Preparation Protocol (Protein Precipitation)

High-throughput approach for plasma/serum.
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Aliquot: Transfer 50 pL of plasma into a 96-well plate.

IS Addition: Add 20 pL of Modafinil-d5 sulfone working solution (500 ng/mL in 50% MeOH).

Precipitation: Add 200 pL of Acetonitrile (ice cold).

Agitation: Vortex for 2 minutes at high speed.

Separation: Centrifuge at 4000 rpm for 10 minutes at 4°C.

Transfer: Transfer 100 pL of supernatant to a fresh plate containing 100 uL of water (to
improve peak shape during injection).

LC-MS/MS Conditions

Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm,
2.5 pum.

Mobile Phase A: 10 mM Ammonium Acetate in Water (pH native or adjusted to 4.5).
Mobile Phase B: Methanol or Acetonitrile.
Flow Rate: 0.4 - 0.6 mL/min.

Gradient: 10% B to 90% B over 3 minutes.

Mass Spectrometry Parameters (MRM)

The following Multiple Reaction Monitoring (MRM) transitions are critical for specificity.

. Precursor Product lon Collision .

Compound Polarity Rationale

lon (Q1) (Q3) Energy (eV)
Modafinil Positive Diphenylmeth

290.1 [M+H]*  167.1 20 - 25 ,
Sulfone (ESI+) yl cation

. iy ds-

Modafinil-d5 Positive )

295.1 [M+H]* 172.1 20-25 Diphenylmeth
Sulfone (ESI+) )

yl cation
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Note: The mass shift of +5 in the product ion confirms the deuterium label is located on the
phenyl rings, which is the most stable position for preventing deuterium exchange.

Diagram 2: Analytical Workflow Logic

Visualizing the self-validating logic of the Internal Standard method.
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Caption: The co-elution of the d5-IS allows for real-time correction of matrix effects and
injection variability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. droracle.ai [droracle.ai]

¢ To cite this document: BenchChem. [Technical Master File: Modafinil-d5 Sulfone].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590285#modafinil-d5-sulfone-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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